Procion Yellow
Procion Yellow
Brand Name:
Vulcanchem
CAS No.:
12226-45-8
VCID:
VC20971879
InChI:
InChI=1S/C20H14Cl2N6O6S2.Na/c1-10-7-11(23-20-25-18(21)24-19(22)26-20)5-6-15(10)28-27-12-8-14-13(17(9-12)36(32,33)34)3-2-4-16(14)35(29,30)31;/h2-9H,1H3,(H,29,30,31)(H,32,33,34)(H,23,24,25,26);
SMILES:
CC1=C(C=CC(=C1)NC2=NC(=NC(=N2)Cl)Cl)N=NC3=CC4=C(C=CC=C4S(=O)(=O)[O-])C(=C3)S(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula:
C20H14Cl2N6NaO6S2
Molecular Weight:
592.4 g/mol
Procion Yellow
CAS No.: 12226-45-8
Cat. No.: VC20971879
Molecular Formula: C20H14Cl2N6NaO6S2
Molecular Weight: 592.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 12226-45-8 |
|---|---|
| Molecular Formula | C20H14Cl2N6NaO6S2 |
| Molecular Weight | 592.4 g/mol |
| IUPAC Name | disodium;3-[[4-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-2-methylphenyl]diazenyl]naphthalene-1,5-disulfonate |
| Standard InChI | InChI=1S/C20H14Cl2N6O6S2.Na/c1-10-7-11(23-20-25-18(21)24-19(22)26-20)5-6-15(10)28-27-12-8-14-13(17(9-12)36(32,33)34)3-2-4-16(14)35(29,30)31;/h2-9H,1H3,(H,29,30,31)(H,32,33,34)(H,23,24,25,26); |
| Standard InChI Key | NRZHRBRLOOISIB-UHFFFAOYSA-N |
| SMILES | CC1=C(C=CC(=C1)NC2=NC(=NC(=N2)Cl)Cl)N=NC3=CC4=C(C=CC=C4S(=O)(=O)[O-])C(=C3)S(=O)(=O)[O-].[Na+].[Na+] |
| Canonical SMILES | CC1=C(C=CC(=C1)NC2=NC(=NC(=N2)Cl)Cl)N=NC3=CC4=C(C=CC=C4S(=O)(=O)O)C(=C3)S(=O)(=O)O.[Na] |
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